BENGHE Foundational & Exploratory

Check Availability & Pricing

Coccineone B: A Technical Overview of its
Physicochemical Properties and Biological
Potential

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: coccineone B

Cat. No.: B599740

For Researchers, Scientists, and Drug Development Professionals

Introduction

Coccineone B is a flavonoid, a class of natural products known for their diverse biological
activities. It has been isolated from the roots of medicinal plants of the Boerhaavia genus,
notably Boerhaavia coccinea and Boerhaavia diffusa.[1] These plants have a long history of
use in traditional medicine for treating a variety of ailments, including inflammation, pain, and
cancer.[2][3] This technical guide provides a summary of the currently available information on
the physical and chemical properties of coccineone B, along with insights into its potential
biological activities based on studies of its source plants.

Chemical and Physical Properties

While detailed experimental data for all physical properties of coccineone B are not readily
available in the current literature, its fundamental chemical properties have been established.
The following tables summarize the known and computed data for coccineone B.

Table 1: Chemical Identification of Coccineone B
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Property Value Source
Molecular Formula C16H1006 PubChem[4]
Molecular Weight 298.25 g/mol PubCheml[4]

6,9,11-trihydroxy-6H-

IUPAC Name chromeno[3,4-b]Jchromen-12- PubChem[4]
one
CAS Number 135626-13-0 PubChem[4]

Coccineone B, 6,9,11-
Synonyms trihydroxy-6H-chromeno(3,4- PubCheml[4]

b)chromen-12-one

Table 2: Computed Physicochemical Properties of
Coccineone B

Property Value Source
XLogP3 2.3 PubChem|[4]
Hydrogen Bond Donor Count 3 PubChem[4]
Hydrogen Bond Acceptor

Count 6 PubChem[4]
Rotatable Bond Count 0 PubChem[4]
Exact Mass 298.04773803 PubChem[4]
Monoisotopic Mass 298.04773803 PubCheml[4]
Topological Polar Surface Area  96.2 A2 PubChem[4]
Heavy Atom Count 22 PubChem[4]

Note: The data in Table 2 are computationally generated and may not reflect experimentally
determined values. Specific experimental data for properties such as melting point, boiling
point, and solubility are not available in the reviewed literature.
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Spectral Data

Detailed 1H and 13C-NMR spectral data for coccineone B are not explicitly available in the
reviewed scientific literature. For the structural elucidation of novel compounds, this data is
typically published in the paper first describing its isolation.

Experimental Protocols

A specific, detailed experimental protocol for the isolation and purification of coccineone B is
not available in the current literature. However, based on general methods for isolating
flavonoids and other rotenoids from Boerhaavia species, a representative protocol can be
outlined.

Generalized Protocol for the Isolation of Flavonoids
from Boerhaavia Species

o Plant Material Collection and Preparation: The roots of Boerhaavia coccinea or Boerhaavia
diffusa are collected, washed, air-dried, and ground into a fine powder.[5]

o Extraction: The powdered plant material is subjected to solvent extraction, typically using a
Soxhlet apparatus or maceration with solvents of increasing polarity, such as n-hexane,
chloroform, and methanol.[5]

o Fractionation: The crude extract is then fractionated using column chromatography over
silica gel. A gradient elution system with a mixture of solvents, such as n-hexane-ethyl
acetate or chloroform-methanol, is used to separate the components based on their polarity.

[5]

« Purification: The fractions containing the compound of interest are further purified using
techniques like preparative Thin Layer Chromatography (TLC) or High-Performance Liquid
Chromatography (HPLC) to yield the pure compound.

 Structure Elucidation: The structure of the isolated compound is then determined using
spectroscopic methods, including Mass Spectrometry (MS) and Nuclear Magnetic
Resonance (NMR) spectroscopy (1H, 13C, COSY, HMQC, HMBC).

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b599740?utm_src=pdf-body
https://www.benchchem.com/product/b599740?utm_src=pdf-body
https://www.tjpps.org/index.php/home/article/view/127
https://www.tjpps.org/index.php/home/article/view/127
https://www.tjpps.org/index.php/home/article/view/127
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Plant Material Preparation

Collect and wash
Boerhaavia roots

l

Air-dry the
plant material

l

Grind into a
fine powder

Extrdction

Solvent Extraction
(e.g., Methanol)

Purifiration

Column Chromatography
(Silica Gel)

:

Collect Fractions

l

TLC/HPLC Purification

:

Pure Coccineone B

Anav,ysis

Spectroscopic Analysis
(MS, NMR)

Click to download full resolution via product page

A generalized workflow for the isolation of coccineone B.
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Biological Activity and Signaling Pathways

Direct studies on the biological activity and the specific signaling pathways modulated by
isolated coccineone B are currently lacking in the scientific literature. However, the extracts of
Boerhaavia diffusa, from which coccineone B is derived, have been reported to exhibit a range
of biological activities, including anti-inflammatory, antioxidant, and anticancer effects.[2][6][7]

Given that flavonoids are known to interact with various cellular signaling pathways, it can be
hypothesized that coccineone B may contribute to the observed biological activities of the
plant extracts by modulating pathways involved in inflammation and cell proliferation. For
instance, many flavonoids are known to inhibit the NF-kB (nuclear factor kappa-light-chain-
enhancer of activated B cells) signaling pathway, which is a key regulator of the inflammatory
response.

Below is a hypothetical representation of a signaling pathway that flavonoids with anti-
inflammatory and anticancer properties may modulate. It is important to note that this is a
generalized pathway and has not been specifically demonstrated for coccineone B.
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A hypothetical anti-inflammatory signaling pathway for flavonoids.

Conclusion
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Coccineone B is a flavonoid with a defined chemical structure that is found in medicinal plants
of the Boerhaavia genus. While its basic chemical properties are known, a comprehensive
experimental characterization of its physical properties and detailed spectroscopic data are not
yet available in the public domain. The biological activities of the plant extracts from which it is
isolated suggest that coccineone B may possess anti-inflammatory, antioxidant, and
anticancer properties. However, further studies on the isolated compound are required to
validate these potential activities and to elucidate the specific cellular and molecular
mechanisms involved. Future research should focus on the isolation of sufficient quantities of
coccineone B to enable thorough biological screening and the investigation of its effects on
key signaling pathways.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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